Cas no 18908-55-9 (Benzoicacid, 3-(cyanophenylmethyl)-)

Benzoicacid, 3-(cyanophenylmethyl)- structure
18908-55-9 structure
Product Name:Benzoicacid, 3-(cyanophenylmethyl)-
CAS No:18908-55-9
MF:C15H11NO2
MW:237.253343820572
CID:237111
PubChem ID:270876
Update Time:2025-04-19

Benzoicacid, 3-(cyanophenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-(cyanophenylmethyl)-
    • 3-[cyano(phenyl)methyl]benzoic acid
    • AC1L6PKW
    • AC1Q4QPV
    • AG-J-59660
    • AR-1F1170
    • CTK0I4180
    • NSC113998
    • NSC-113998
    • DTXSID80297097
    • 18908-55-9
    • Inchi: 1S/C15H11NO2/c16-10-14(11-5-2-1-3-6-11)12-7-4-8-13(9-12)15(17)18/h1-9,14H,(H,17,18)
    • InChI Key: XLWVORUWUYSALI-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C(C#N)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 237.07903
  • Monoisotopic Mass: 237.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09
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